Cas no 63980-71-2 (1-(4-Chloro-2-methylphenyl)-2-thiourea)

• Product Name: 1-(4-Chloro-2-methylphenyl)-2-thiourea
• CAS No: 63980-71-2
• MF: C₈H₉ClN₂S
• MW: 200.688459157944
• MDL: MFCD00060454
• CID: 508879
• PubChem ID: 2757702
• Update Time: 2025-09-25

1-(4-Chloro-2-methylphenyl)-2-thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(4-chloro-2-methylphenyl)-
• 1-(4-Chloro-2-methylphenyl)-2-thiourea
• N-(4-chloro-2-methylphenyl)Thiourea
• (4-chloro-2-methylphenyl)thiourea
• MFCD00060454
• 2-methyl-4-chlorophenyl thiourea
• 1-(4-Chloro-o-tolyl)-2-thiourea
• BRN 2719173
• 4-chloro-2-methylphenylthiourea
• 3-12-00-01917 (Beilstein Handbook Reference)
• 1-(4-chloro-2-methylphenyl)thiourea
• Urea, 1-(4-chloro-o-tolyl)-2-thio-
• 63980-71-2
• SCHEMBL6929125
• DTXSID90213869
• AKOS015850204
• ZTEGMOSORJUJFG-UHFFFAOYSA-N
• EN300-1698637
• DB-018555

• MDL： MFCD00060454
• Inchi： 1S/C8H9ClN2S/c1-5-4-6(9)2-3-7(5)11-8(10)12/h2-4H,1H3,(H3,10,11,12)
• InChI Key： ZTEGMOSORJUJFG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)NC(N)=S

Computed Properties

• Exact Mass: 200.01700
• Monoisotopic Mass: 200.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.1A^2

Experimental Properties

• Density: 1.376
• Melting Point: 183-185°C
• Boiling Point: 308.9°Cat760mmHg
• Flash Point: 140.6°C
• Refractive Index: 1.7
• PSA: 70.14000
• LogP: 3.07720

1-(4-Chloro-2-methylphenyl)-2-thiourea Security Information

• HazardClass：IRRITANT